![molecular formula C12H17N3O2 B3314041 4-[3-(Ethylamino)propanamido]benzamide CAS No. 949739-48-4](/img/structure/B3314041.png)
4-[3-(Ethylamino)propanamido]benzamide
Overview
Description
“4-[3-(Ethylamino)propanamido]benzamide” is a chemical compound with the molecular formula C12H17N3O2 . It has a molecular weight of 235.28 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzamide core with an ethylamino group attached to the third carbon of the propyl side chain . Further structural details can be obtained through spectroscopic methods such as NMR, HPLC, LC-MS, and UPLC .
Mechanism of Action
The exact mechanism of action of 4-EAPB is not fully understood. However, it is believed that 4-EAPB may interact with enzymes and other proteins in the body to produce various biochemical and physiological effects. Additionally, 4-EAPB has been shown to bind to certain receptors in the body, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
4-EAPB has been studied for its potential biochemical and physiological effects. In animal studies, 4-EAPB has been shown to have anti-inflammatory and anti-cancer properties, as well as potential anti-convulsant effects. Additionally, 4-EAPB has been shown to modulate the activity of certain enzymes and proteins in the body, which may be involved in its mechanism of action.
Advantages and Limitations for Lab Experiments
4-EAPB is a relatively easy compound to synthesize, making it an ideal choice for laboratory experiments. Additionally, 4-EAPB is relatively stable and has a low toxicity profile, making it a safe choice for use in laboratory experiments. However, 4-EAPB is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential future directions for 4-EAPB include further research into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research into the synthesis of 4-EAPB and its derivatives is needed, as well as research into its potential applications in biotechnology and nanotechnology. Additionally, research into the potential toxicity and side effects of 4-EAPB is needed, as well as research into its potential interactions with other drugs. Finally, further research into the potential therapeutic applications of 4-EAPB in humans is needed, as well as research into its potential use in veterinary medicine.
Scientific Research Applications
4-EAPB has been used in the synthesis of various compounds with potential therapeutic applications. It has been used in the synthesis of the anticonvulsant drug phenytoin, as well as other compounds with potential anti-inflammatory and anti-cancer properties. Additionally, 4-EAPB has been used in the synthesis of various peptides, such as the anti-cancer peptide Boc-Phe-Leu-Phe-NH2, and has been studied for its potential applications in biotechnology and nanotechnology.
properties
IUPAC Name |
4-[3-(ethylamino)propanoylamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-2-14-8-7-11(16)15-10-5-3-9(4-6-10)12(13)17/h3-6,14H,2,7-8H2,1H3,(H2,13,17)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKXDVKUVQDDFHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCC(=O)NC1=CC=C(C=C1)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![10-Methyl-2-methylthio-pyrimido[4,5-b]1,2-dihydroquinolin-4(1H)-one](/img/structure/B3313967.png)
![(2R)-2-[Bis(3,5-dimethylphenyl)[(trimethylsilyl)oxy]methyl]pyrrolidine](/img/structure/B3313983.png)
![2-{Imidazo[1,2-a]pyridin-2-yl}ethanethioamide](/img/structure/B3314008.png)
![1-benzyl-N-[(2-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide](/img/structure/B3314035.png)
![3-chloro-N-[(cyclopentylamino)carbonyl]propanamide](/img/structure/B3314054.png)